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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzaldehyde
CAS No.: 31680-07-6
Cat. No.: B1271188
Get Quote
. J

Executive Summary

4-Methyl-3-nitrobenzaldehyde is a critical intermediate in the synthesis of dihydropyridine
calcium channel blockers and various agrochemicals. Its structural integrity is defined by the
interplay between the electron-withdrawing nitro (

) and aldehyde (
) groups, and the electron-donating methyl (
) group.

This guide provides a rigorous assignment of the carbon-13 nuclear magnetic resonance (

NMR) spectrum.[1] It synthesizes theoretical substituent chemical shift (SCS) additivity rules
with empirical data from analogous polysubstituted benzene systems to provide high-
confidence chemical shift ranges.

Structural Analysis & Numbering Strategy
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To ensure accurate spectral assignment, we utilize a systematic numbering scheme where the
aldehyde carbon is attached to C1.[1]

Molecular Architecture (Graphviz Visualization)[1]

Click to download full resolution via product page

Figure 1: Connectivity diagram of 4-Methyl-3-nitrobenzaldehyde showing the numbering
scheme used for NMR assignment.

NMR Chemical Shift Assignments

The following assignments are derived from substituent chemical shift (SCS) additivity
principles applied to the benzene base value (

), corrected for steric compression and electronic "push-pull" effects observed in nitro-toluene
derivatives.

Solvent:

(Reference:

) or

(Reference:

).[1] Field Strength: Standardized to

or higher.
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Predicted Shift ( Assignment Logic
Type & Electronic

, Ppm) Effects

Carbon No.[1][2][3]
[41[51617118]

Carbonyl. Highly
deshielded. Typical

benzaldehyde range (

Cc7 190.0 -192.5 ).[1] The meta-nitro
group adds a slight
deshielding effect (

)-[1]

Ipso-Nitro. The

group is strongly
C3 148.0 - 150.0 deshielding at the

attachment point (

Vs benzene).

Ipso-Methyl.
Deshielded by the
methyl group (

) and the para-
ca 137.0-139.0 aldehyde (

), but shielded by the

ortho-nitro effect (

).

C6 134.0 - 136.0 Aromatic CH.
Deshielded by the
ortho-aldehyde group

(

) and strongly
deshielded by the

para-nitro group (
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)-[1]

C1

Ipso-Aldehyde.
Deshielded by

(
133.0 - 135.0

), but shielded by the
para-methyl group (

).

C5

Aromatic CH. Located

ortho to methyl (

130.0 - 132.0 ) and meta to both
electron-withdrawing
groups.[1] Relatively
unperturbed.

c2

Aromatic CH.
"Sandwiched"
position.[1] While
ortho to

122.0 - 125.0 is deshielding, the
ortho-nitro effect on

is typically shielding (

), moving this peak

upfield.

Cc8

Methyl. Typical
benzylic methyl
region.[1] Slight
20.0-21.5 deshielding may occur
due to steric
compression from the

ortho-nitro group.[1]
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Mechanistic Insight: The Ortho-Nitro Effect

Researchers often misidentify C2 and C6.[1] While C2 is physically between two electron-
withdrawing groups (EWGS), in

NMR, the nitro group exerts a shielding effect on the ortho carbons (approx

), contrary to its deshielding effect on protons (

NMR).[1] Therefore, C2 appears significantly upfield of C6.[1]

Experimental Protocol: Sample Preparation

To obtain high-resolution spectra suitable for publication or regulatory submission, follow this
self-validating protocol.

Reagents
e Analyte: 4-Methyl-3-nitrobenzaldehyde (
purity).[9]
e Solvent:
(
) with
(Tetramethylsilane) as internal standard.[1]

o Note: If the compound exhibits poor solubility or peak broadening due to stacking, switch
to

1]

Workflow
e Massing: Weigh
of analyte into a clean vial.

o Why:
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is only

naturally abundant.[1] High concentration is required to visualize quaternary carbons (C1,
C3, C4) within a reasonable scan time.[1]

¢ Solvation: Add

of
. Vortex until fully dissolved.[1]

o QC Check: Solution must be clear yellow.[1] Particulates will degrade field homogeneity
(shimming).[1]

 Filtration (Optional but Recommended): Filter through a glass wool plug directly into the
NMR tube to remove microscopic solids.[1]

e Acquisition Parameters (Standard

Instrument):

o Pulse Sequence: Proton-decoupled

(e.g., zgpg30).

o Scans (NS): Minimum 1024 scans (approx. 30-60 mins).

o Relaxation Delay (D1):

= Correction: If quaternary carbons (C3, C4) are missing, increase D1 to

to allow full relaxation of nuclei with no attached protons.

Synthetic Context & Troubleshooting

Understanding the synthesis helps identify common impurities in the spectrum.[1]

Synthesis Route: Nitration of 4-Methylbenzaldehyde
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The primary synthesis involves the electrophilic aromatic substitution (nitration) of 4-
methylbenzaldehyde (p-tolualdehyde).

HNO3 / H2S04
(Nitration)
L . 4-Methyl-3-nitrobenzaldehyde
(Major Product)

G-Methylbenzaldehyde

(Starting Material) ~ F====—oo_______ Minor Pathway

---------- 3-Methyl-4-nitrobenzaldehyde
(Isomer Impurity)

Click to download full resolution via product page

Figure 2: Nitration pathway showing the potential formation of regional isomers.

Quality Control: Identifying Impurities
» Starting Material (4-Methylbenzaldehyde): Look for a missing C-NO2 peak at
and a shift in the carbonyl peak.

¢ Isomer (3-Methyl-4-nitrobenzaldehyde): This isomer (CAS: 18515-67-8) is a common
byproduct.

o Diagnostic: Check the methyl peak.[1][3][6][8][10] If you see a secondary methyl peak
slightly shifted (e.g.,

in
or distinct

shift), repurify via recrystallization (Ethanol/Water).[1]

References

» Sigma-Aldrich.Product Specification: 4-Methyl-3-nitrobenzaldehyde (CAS 31680-07-6).
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e Yadav, B. S., et al. (2006).[1][6] "Study of vibrational spectra of 4-methyl-3-
nitrobenzaldehyde.” Indian Journal of Pure and Applied Physics, 44(9), 644.[1]

+ National Institute of Advanced Industrial Science and Technology (AIST).Spectral Database
for Organic Compounds (SDBS). (General reference for SCS additivity rules in nitro-
benzaldehydes). [1]

¢ PubChem.Compound Summary: 4-Methyl-3-nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: NMR Characterization of 4-Methyl-3-
nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271188/docs#technical-guide-nmr-characterization-
of-4-methyl-3-nitrobenzaldehyde]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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